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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

An In-depth Technical Guide to Pigment Yellow
155
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and experimental methodologies related to Pigment Yellow 155 (C.I. 200310), a high-

performance organic pigment.

Chemical Structure and Identification
Pigment Yellow 155 is chemically classified as a disazo pigment.[1] Its molecular structure

consists of a central phenylene diamine core linked to two acetoacetyl groups, which are in turn

coupled with two substituted phenylazo groups. This complex structure is responsible for its

characteristic bright, greenish-yellow hue and excellent stability.

IUPAC Name: Tetramethyl 2,2'-[1,4-phenylenebis[imino(1-acetyl-2-oxo-2,1-

ethanediyl)azo]]bis(terephthalate)[2]

Synonyms: C.I. Pigment Yellow 155, PY 155, Fast Yellow 4GP, Sandorin Yellow 4G, Yellow

4GD[2][3]

Chemical Formula: C₃₄H₃₂N₆O₁₂[4]
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Molecular Weight: 716.65 g/mol [1]

CAS Number: 68516-73-4[1]

EC Number: 271-176-6[4]

Physicochemical Properties
Pigment Yellow 155 is a brilliant yellow powder known for its excellent resistance properties

and good performance in various systems.[5] It is a biologically active chemical and is noted for

its good heat resistance and light resistance.[6] The pigment is an opaque, greenish-yellow

with excellent bleed resistance, lightfastness, good rheology, and weathering properties,

making it suitable for coating applications.[6] It is considered a high-performance organic

pigment used in a wide range of industrial applications.[6]

Table 1: General Physicochemical Properties of Pigment Yellow 155

Property Value References

Appearance Greenish Yellow Powder [7]

Density (g/cm³) 1.2 - 1.80 [4][8]

Specific Surface Area (m²/g) 30 - 50 [4][9]

Oil Absorption ( g/100g ) 35 - 70 [7][10]

pH Value 5.0 - 8.0 [7][8]

Moisture Content (%) ≤ 1.5 [5][10]

Water Soluble Matter (%) ≤ 2.5 [5]

Heat Stability (°C) Up to 300 [3][4]

Fastness and Resistance Properties
Pigment Yellow 155 exhibits high resistance to various environmental and chemical factors,

contributing to its durability in demanding applications.
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Table 2: Fastness and Resistance Properties of Pigment Yellow 155 (Rated on a scale of 1-5

or 1-8, where the higher number indicates better fastness)

Property Rating References

Light Fastness (Full Shade) 7 - 8 [8][11]

Light Fastness (Tint Tone) 7 [11]

Weather Resistance 5 [8]

Acid Resistance 5 [5][9]

Alkali Resistance 4 - 5 [4][9]

Water Resistance 5 [10]

Soap Resistance 4 - 5 [5][9]

Alcohol Resistance 5 [5][9]

Ester Resistance 5 [5][9]

Benzene Resistance 4 - 5 [9]

Ketone Resistance 4 - 5 [9]

Xylene Resistance 4 - 5 [11]

MEK Resistance 4 [11]

Bleeding Resistance 4 - 5 [5][9]

Migration Resistance 5 [5]

Experimental Protocols
A general manufacturing method for Pigment Yellow 155 involves a multi-step diazotization

and coupling reaction.[1][12]
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Step 1: Diazotization

Step 2 & 3: Coupling Component Preparation

Step 4: Coupling Reaction

Dimethyl 2-aminoterephthalate

Addition of HCl and Acetic Acid

Cooling to 0°C

Addition of NaNO₂ Solution

Filtration

Diazonium Liquid

Coupling of Diazonium Liquid
and Coupling Solution

Butanamide,N,N'-1,4-phenylenebis(3-oxo-)

Dissolution

Acid Precipitation

Coupling Solution

Pigment Yellow 155
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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